Cas no 1358330-94-5 (N-[4-(benzyloxy)phenyl]-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-[4-(benzyloxy)phenyl]-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1358330-94-5
• MF: C₂₆H₂₃N₅O₃
• MW: 453.492525339127
• CID: 5346311
• Update Time: 2025-05-23

N-[4-(benzyloxy)phenyl]-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)-N-(4-phenylmethoxyphenyl)acetamide
• N-[4-(benzyloxy)phenyl]-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C26H23N5O3/c1-2-23-28-29-25-26(33)30(21-10-6-7-11-22(21)31(23)25)16-24(32)27-19-12-14-20(15-13-19)34-17-18-8-4-3-5-9-18/h3-15H,2,16-17H2,1H3,(H,27,32)
• InChI Key： NZDBBLNXWFTNKM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC2=CC=CC=C2)C=C1)(=O)CN1C2=C(N3C(CC)=NN=C3C1=O)C=CC=C2

Additional information on N-[4-(benzyloxy)phenyl]-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

N-[4-(benzyloxy)phenyl]-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 1358330-94-5, known as N-[4-(benzyloxy)phenyl]-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is notable for its complex structure and potential applications in drug discovery and development.

The benzyloxy group attached to the phenyl ring introduces unique electronic and steric properties to the molecule. This feature is particularly advantageous in modulating the compound's bioavailability and pharmacokinetic profile. Recent studies have highlighted the importance of such substituents in enhancing the stability and solubility of drug candidates.

The [1,2,4]triazolo[4,3-a]quinoxaline core of this compound is a heterocyclic system that is increasingly being explored for its potential as a scaffold in medicinal chemistry. This structure provides a rigid framework that can facilitate interactions with target proteins or enzymes. Researchers have demonstrated that such systems can serve as effective inhibitors of various biological targets.

One of the most intriguing aspects of this compound is its acetamide functionality at position 2 of the quinoxaline ring. This group not only contributes to the molecule's overall polarity but also plays a critical role in determining its binding affinity to specific receptors or enzymes. Recent advancements in computational chemistry have allowed for precise modeling of these interactions.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthetic pathway and ensure high purity levels for subsequent biological evaluations.

In terms of biological activity, N-[4-(benzyloxy)phenyl]-2-{1-ethyl-4 oxo...}acetamide has shown promising results in preliminary assays targeting key enzymes involved in inflammatory pathways. Its ability to inhibit these enzymes suggests potential applications in anti-inflammatory therapies.

Moreover, this compound has been subjected to extensive in silico studies to predict its pharmacokinetic properties. These studies indicate that it may exhibit favorable absorption and distribution characteristics, making it a strong candidate for further preclinical testing.

The development of such compounds underscores the importance of interdisciplinary approaches in modern drug discovery. By combining insights from organic chemistry, pharmacology, and computational modeling, researchers can design molecules with tailored properties suited for specific therapeutic applications.

In conclusion, N-[4-(benzyloxy)phenyl]-2-{1 ethyl 4 oxo...}acetamide represents a significant advancement in chemical synthesis and drug design. Its unique structure and promising biological activity position it as a valuable tool for exploring novel therapeutic strategies.